Cas no 93933-64-3 (2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol)
93933-64-3 structure
Product Name:2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol
CAS No:93933-64-3
MF:C21H20O5
MW:352.380506515503
CID:752459
PubChem ID:15095947
Update Time:2024-03-01
2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzenediol,4,4'-[(2-hydroxy-5-methyl-1,3-phenylene)bis(methylene)]bis-
- 2,6-bis(2,4-dihydroxybenzyl)-4-methylphenol
- 2,6-bis(2,4-dihydroxybenzyl)-p-cresol
- 4,4'-((2-Hydroxy-5-methyl-1,3-phenylene)bis(methylene))bis(benzene-1,3-diol)
- 4-[[3-[(2,4-dihydroxyphenyl)methyl]-2-hydroxy-5-methylphenyl]methyl]benzene-1,3-diol
- 2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol
-
- Inchi: 1S/C21H20O5/c1-12-6-15(8-13-2-4-17(22)10-19(13)24)21(26)16(7-12)9-14-3-5-18(23)11-20(14)25/h2-7,10-11,22-26H,8-9H2,1H3
- InChI Key: BXXUUZSHXORWRC-UHFFFAOYSA-N
- SMILES: OC1C(=CC(C)=CC=1CC1C=CC(=CC=1O)O)CC1C=CC(=CC=1O)O
Computed Properties
- Exact Mass: 352.13107373g/mol
- Monoisotopic Mass: 352.13107373g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 406
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 101
2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol Related Literature
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Joseph W. Bennett,Diamond T. Jones,Blake G. Hudson,Joshua Melendez-Rivera,Robert J. Hamers,Sara E. Mason Environ. Sci.: Nano, 2020,7, 1642-1651
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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